Ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C26H29N3O7/c1-5-35-26(32)25-22(15-24(31)29(28-25)19-9-6-17(2)7-10-19)36-16-23(30)27-13-12-18-8-11-20(33-3)21(14-18)34-4/h6-11,14-15H,5,12-13,16H2,1-4H3,(H,27,30)
• InChI Key: XSORGLGFTAJEKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCCC2=CC(=C(C=C2)OC)OC)C3=CC=C(C=C3)C
• Molecular Formula: C26H29N3O7
• Molecular Weight: 495.5 g/mol
• CAS No.: 899943-22-7

Description

Ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C26H29N3O7 and its molecular weight is 495.532. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research often focuses on the synthesis and characterization of complex organic molecules, including various pyridazine and pyrazine derivatives. For example, Moloudi et al. (2018) discussed the synthesis of 2,3-dicyanopyrazine and ethyl 5-amino-4,6-dicyanobiphenyl-3-carboxylate derivatives from ethyl aroylpyruvates, showcasing methodologies for creating complex molecules with potential applications in material science and pharmaceuticals (Moloudi, Kabirifard, Piri, & Naghizadeh, 2018). Similarly, research by Albreht et al. (2009) on transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thioazole-5-carboxylate into various heterocycles indicates the interest in modifying such compounds for different scientific applications (Albreht, Uršič, Svete, & Stanovnik, 2009).

Pharmaceutical Applications

Many similar compounds are explored for their potential pharmacological activities. Zykova et al. (2016) synthesized Ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates, which showed antiradical and anti-inflammatory activities, suggesting that similar compounds could be investigated for therapeutic purposes (Zykova, Darovskikh, Odegova, Kiselev, & Igidov, 2016).

Material Science Applications

In material science, the synthesis of novel organic compounds often leads to the development of new materials with unique properties. For instance, the synthesis of disperse dyes from thiophene derivatives, as described by Abolude et al. (2021), demonstrates the utility of complex organic molecules in creating materials with specific applications in textiles, indicating potential areas of research for similar compounds (Abolude, Bello, Nkeonye, & Giwa, 2021).

Antioxidant Activity

Compounds with similar structures have been investigated for their antioxidant properties, as antioxidants play a crucial role in protecting against oxidative stress related to various diseases. The synthesis and evaluation of antioxidant activity of pyrimidine derivatives, as discussed by George et al. (2010), highlight the interest in exploring the antioxidant potential of novel compounds (George, Sabitha, Kumar, & Ravi, 2010).